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Compound Name: P505-15

Cat. No.: B560114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
P505-15, also known as PRT062607 and BIIB-057, is a potent and highly selective, orally

bioavailable small molecule inhibitor of Spleen Tyrosine Kinase (Syk) with an IC₅₀ of 1-2 nM.[1]

[2][3] Its high specificity, being over 80-fold more selective for Syk than for other kinases such

as Fgr, Lyn, and ZAP-70, makes it a valuable tool for studying Syk-mediated signaling

pathways.[1][2] Syk is a crucial non-receptor tyrosine kinase involved in the signal transduction

of various cell surface receptors, including the B-cell receptor (BCR).[2][4] Consequently, P505-
15 has been shown to inhibit BCR-mediated B-cell signaling and activation, chemokine

secretion, and cell migration.[1][5] These properties make it a significant compound in

preclinical research for B-cell malignancies like Non-Hodgkin Lymphoma (NHL) and Chronic

Lymphocytic Leukemia (CLL).[2][4]

This document provides detailed protocols for the preparation, storage, and application of

P505-15 stock solutions for in vitro cell culture experiments.
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Property Value Reference

Synonyms PRT062607, BIIB-057 [1][6]

Molecular Formula C₁₉H₂₃N₉O [6]

Molecular Weight
393.5 g/mol (free base),

429.91 g/mol (HCl salt)
[5][6]

Appearance Crystalline solid [6]

Purity ≥98% [6]

Solubility in DMSO
25 mg/mL (Cayman), 86

mg/mL (Selleck)
[5][6]

Solubility in Water 86 mg/mL (HCl salt) [5]

Solubility in Ethanol Insoluble to 10 mg/mL [5][6]

Biological Activity
Parameter Value Reference

Target Syk Kinase [1]

IC₅₀ (cell-free assay) 1-2 nM [1]

IC₅₀ (BCR-mediated B-cell

signaling)
0.27 µM [5]

IC₅₀ (BCR-mediated B-cell

activation)
0.28 µM [5]

IC₅₀ (FcεR1-mediated basophil

degranulation)
0.15 µM [5]
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This protocol describes the preparation of a 10 mM stock solution of P505-15 using Dimethyl

Sulfoxide (DMSO) as the solvent. It is imperative to use anhydrous, high-purity DMSO to

ensure maximum solubility.[5] All procedures should be conducted in a sterile environment,

such as a laminar flow hood, using appropriate personal protective equipment (PPE).

Materials:

P505-15 powder (hydrochloride salt recommended for aqueous solubility if needed,

otherwise free base is suitable for DMSO)

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile filter tips

Vortex mixer

0.22 µm sterile syringe filter and sterile syringe

Procedure:

Weighing the Compound: Accurately weigh the desired amount of P505-15 powder. For

example, to prepare 1 mL of a 10 mM stock solution of the HCl salt (MW: 429.91 g/mol ),

weigh out 4.299 mg.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the P505-
15 powder. For a 10 mM stock, if you weighed 4.299 mg, add 1 mL of DMSO.

Mixing: Securely cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Visually

inspect the solution to ensure no particulates are present.

Sterilization: For use in cell culture, it is critical to sterilize the stock solution. Draw the

solution into a sterile syringe and pass it through a 0.22 µm syringe filter into a new sterile

tube.[7]
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Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,

dispense the sterile stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile

cryovials.[1]

Storage: Label all aliquots with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation. Store the aliquots protected from light at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[1][5][8]

Protocol 2: Preparation of Working Solutions for Cell
Culture
Procedure:

Thawing: Thaw a single aliquot of the 10 mM P505-15 stock solution at room temperature.

Dilution: Directly dilute the stock solution into the cell culture medium to achieve the desired

final working concentration immediately before adding it to the cells.

Serial Dilutions: If very low final concentrations are required, perform serial dilutions. For

example, to prepare a 100 µM working solution, dilute 1 µL of the 10 mM stock solution into

99 µL of cell culture medium.

Vehicle Control: It is crucial to include a vehicle control in your experiments, which consists

of cell culture medium with the same final concentration of DMSO as used for the P505-15
treatment. The final DMSO concentration should typically not exceed 0.1% to avoid solvent-

induced cytotoxicity.[7]
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Caption: P505-15 inhibits Syk phosphorylation in the BCR signaling cascade.
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Experimental Workflow: P505-15 Stock Solution
Preparation
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Caption: Workflow for preparing a sterile P505-15 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. The Selective Syk Inhibitor P505-15 (PRT062607) Inhibits B Cell Signaling and Function
In Vitro and In Vivo and Augments the Activity of Fludarabine in Chronic Lymphocytic
Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

3. axonmedchem.com [axonmedchem.com]

4. The selective SYK inhibitor P505-15 (PRT062607) inhibits B cell signaling and function in
vitro and in vivo and augments the activity of fludarabine in chronic lymphocytic leukemia -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. selleckchem.com [selleckchem.com]

6. caymanchem.com [caymanchem.com]

7. benchchem.com [benchchem.com]

8. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: P505-15 Stock
Solution for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560114#how-to-prepare-p505-15-stock-solution-for-
cell-culture]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b560114?utm_src=pdf-body
https://www.benchchem.com/product/b560114?utm_src=pdf-body-img
https://www.benchchem.com/product/b560114?utm_src=pdf-body
https://www.benchchem.com/product/b560114?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/PRT062607.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3558816/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3558816/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3558816/
https://www.axonmedchem.com/1936-p-505-15?___store=axon_euro&___from_store=axon_usd
https://pubmed.ncbi.nlm.nih.gov/23220742/
https://pubmed.ncbi.nlm.nih.gov/23220742/
https://pubmed.ncbi.nlm.nih.gov/23220742/
https://www.selleckchem.com/products/prt062607-p505-15-hcl.html
https://www.caymanchem.com/product/17652/biib-057
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Preparation_of_Taselisib_Stock_Solution_for_Cell_Based_Assays.pdf
https://www.medchemexpress.com/PRT062607-Hydrochloride.html
https://www.benchchem.com/product/b560114#how-to-prepare-p505-15-stock-solution-for-cell-culture
https://www.benchchem.com/product/b560114#how-to-prepare-p505-15-stock-solution-for-cell-culture
https://www.benchchem.com/product/b560114#how-to-prepare-p505-15-stock-solution-for-cell-culture
https://www.benchchem.com/product/b560114#how-to-prepare-p505-15-stock-solution-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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